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Compound of Interest

Compound Name: Delapril

Cat. No.: B1670214

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals working on
the LC-MS/MS analysis of delapril and its primary active metabolites, delapril diacid
(delaprilat) and 5-hydroxy delapril diacid.

Frequently Asked Questions (FAQSs)
Q1: What are the primary analytes to monitor in a bioanalytical study of delapril?

Al: Delapril is a prodrug that is rapidly converted in the body to its active metabolites. For a
comprehensive pharmacokinetic assessment, it is crucial to monitor the parent drug, delapril,
and its two main active metabolites:

» Delapril diacid (M-I or delaprilat): The primary active form.
e 5-hydroxy delapril diacid (M-111): Another active metabolite.[1]
Q2: What is the metabolic pathway of delapril?

A2: Delapril undergoes de-esterification to form delapril diacid (delaprilat). This active
metabolite can be further hydroxylated to form 5-hydroxy delapril diacid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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